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Compound of Interest

Compound Name: 13-O-Deacetyltaxumairol Z

Cat. No.: B1151818

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-O-Deacetyltaxumairol Z, a complex taxane diterpenoid, has been isolated from Taxus
mairei and Taxus sumatrana, species of yew trees known for producing a rich diversity of
bioactive compounds. This technical guide provides a comprehensive overview of the known
biological activity of 13-O-Deacetyltaxumairol Z, with a focus on its cytotoxic effects. The
information presented herein is intended to support further research and development of this
natural product as a potential therapeutic agent.

Chemical Identity

Recent studies have identified 13-O-Deacetyltaxumairol Z as being synonymous with
Tasumatrol Z. This guide will use both names interchangeably, reflecting the nomenclature in
the scientific literature.

o Systematic Name: (2a,30,4[3,58,73,103,130)-4,10-diacetoxy-13-({(2R,3S)-3-
(benzoylamino)-2-hydroxy-3-phenylpropanoyl}oxy)-1,7-dihydroxy-9-o0xo-5,20-epoxytax-11-
en-2-yl benzoate

e CAS Number: 220935-39-7

e Molecular Formula: C45H47NO14
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e Molecular Weight: 833.85 g/mol

Biological Activity: Cytotoxicity

The primary biological activity reported for 13-O-Deacetyltaxumairol Z (Tasumatrol Z) is its
cytotoxicity against human cancer cell lines. Research has demonstrated its potential as an
anticancer agent, a characteristic shared by many taxane compounds, most notably Paclitaxel
(Taxol®).

Quantitative Data

The cytotoxic activity of Tasumatrol Z and its related compounds, isolated from Taxus
sumatrana, was evaluated against a human hepatoma (Hep2) cell line. The following table
summarizes the available quantitative data.

Compound Cell Line Activity IC50 (pM)

Hep2 (Human ) Data not specified in
Tasumatrol Z Cytotoxic

Hepatoma) abstract

Hep2 (Human ) Data not specified in
Tasumatrol Y Cytotoxic

Hepatoma) abstract

Note: The specific IC50 value for Tasumatrol Z was not available in the abstracts of the primary
literature. Access to the full-text article is required for this specific data point.

Experimental Protocols

The following is a generalized protocol for the isolation and cytotoxicity testing of 13-O-
Deacetyltaxumairol Z, based on standard methodologies for taxane research.

Isolation and Purification of 13-O-Deacetyltaxumairol Z

A general workflow for the isolation and purification of taxoids from Taxus species is outlined
below.
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Glant Material (Taxus sumatrana leaves and twigsD

;
(Extraction with Acetone)
;
(Solvent Partitioning)
;
(Column Chromatography (Silica GeID
;
(Preparative HPLC)
;
(Crystallization/Purification)
;
(Structural Elucidation (NMR, MS))
;
(Cytotoxicity Bioassay)
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(Seed Cancer Cells (e.g., Hep2) in 96-well plates)

Incubate for 24h

[Treat with varying concentrations of 13-O-Deacetyltaxumairol Z]

Incubate for 48h
(Add MTT solutiorD
Incubate for 4h

(Add DMSO to dissolve formazan crystals)

G/Ieasure absorbance at 570 ner
(Calculate IC50 value)
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Action of 13-O-Deacetyltaxumairol Z

(R ORI rdl (s Al — - Microtubule Stabilization ——————  Mitotic Arrest ———B> Apoptosis (Cell Death)

Normal Cell Division

Dynamic Microtubules

A - — Proper Mitotic Spindle Formation —® Successful Cell Division
(Polymerization/Depolymerization)

Click to download full resolution via product page

 To cite this document: BenchChem. [Unveiling the Biological Activity of 13-O-
Deacetyltaxumairol Z: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151818#13-0-deacetyltaxumairol-z-biological-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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